Cas no 100789-97-7 (Benzene, 1-(butylthio)-2-(methoxymethyl)-)
100789-97-7 structure
Product Name:Benzene, 1-(butylthio)-2-(methoxymethyl)-
CAS No:100789-97-7
MF:C12H18OS
MW:210.335722446442
CID:3551094
Update Time:2025-04-22
Benzene, 1-(butylthio)-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(butylthio)-2-(methoxymethyl)-
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- Inchi: 1S/C12H18OS/c1-3-4-9-14-12-8-6-5-7-11(12)10-13-2/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: MOXCPTVSBMSVMY-UHFFFAOYSA-N
- SMILES: C1(SCCCC)=CC=CC=C1COC
Computed Properties
- Exact Mass: 210.107836g/mol
- Monoisotopic Mass: 210.107836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.34g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 34.5Ų
Benzene, 1-(butylthio)-2-(methoxymethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
100789-97-7 (Benzene, 1-(butylthio)-2-(methoxymethyl)-) Related Products
- 4521-31-7((2-Sulfanylphenyl)methanol)
- 3446-90-0(4-(Methylthio)benzenemethanol)
- 135-13-7(2-(Carboxymethyl)thiobenzoic acid)
- 104351-51-1(2-(4-Methylbenzyl)sulfanylbenzenecarboxylic Acid)
- 3724-10-5(2-(Methylthio)benzoic acid)
- 169612-10-6(4H-3,1-Benzoxathiin,4-phenyl-)
- 6317-56-2(4-(Phenylthio)benzyl Alcohol)
- 3704-28-7(Methyl 2-(methylthio)benzoate)
- 15560-98-2(Benzene,1-methyl-2-[(1-methylethyl)thio]-)
- 191604-71-4(Benzoic acid,5-amino-2-(methylthio)-, methyl ester)
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